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Compound of Interest

Compound Name: D-Panthenol-d4

Cat. No.: B15140873

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of D-
Panthenol-d4, a deuterated form of D-Panthenol. While specific quantitative solubility data for
the deuterated analog is limited, this document compiles available information and provides a
comprehensive profile based on the well-documented solubility of D-Panthenol, as minor
isotopic substitution is not expected to significantly alter its solubility properties.

Core Solubility Data

D-Panthenol-d4 is a viscous, hygroscopic liquid that is colorless to slightly yellow. Its solubility
is a critical parameter for its application in pharmaceutical and cosmetic formulations. The
following table summarizes the available quantitative and qualitative solubility data for D-
Panthenol in various common solvents.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15140873?utm_src=pdf-interest
https://www.benchchem.com/product/b15140873?utm_src=pdf-body
https://www.benchchem.com/product/b15140873?utm_src=pdf-body
https://www.benchchem.com/product/b15140873?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Solvent Solubility Remarks
Soluble[1], Freely Soluble[2], o
_ , D-Panthenol is highly soluble
Easily Soluble[2][3], Readily ) )
Water o in water across a wide range of
Miscible[4], Very Water )
concentrations.[1][2][3][4][5]
Soluble[5], 297.4 mg/mL
Excellent solubility is observed
Freely Soluble[1][2], Easily in ethanol, with miscibility at
Soluble[2][3], Readily many ratios. Ultrasonic
Ethanol o )
Miscible[4], 110 mg/mL assistance may be needed for
(535.93 mM)[6], 2111.2 mg/mL  higher concentrations.[1][2][3]
[4][6]
Readily Miscible[4], Soluble[3],  D-Panthenol dissolves readily
Methanol

Freely Soluble[7]

in methanol.[3][4][7]

Dimethyl Sulfoxide (DMSO)

10 mM (for D-Panthenol-d4)[8],
33 mg/mL (160.78 mM)[6], 41
mg/mL (199.75 mM) (for DL-
Panthenol)[9], 2101.6 mg/mL

Solubility in DMSO is good,
though some sources suggest
warming and the use of fresh,
non-hygroscopic DMSO for
optimal dissolution.[6][8][9]

Propylene Glycol

Soluble[2][3], Readily
Miscible[4]

High solubility is reported in
propylene glycol.[2][3][4]

Glycerin

Slightly Soluble[2][3]

Limited solubility is observed in

glycerin.[2][3]

Ether (Diethyl Ether)

Slightly Soluble[1][2][7]

D-Panthenol exhibits poor
solubility in diethyl ether.[1][2]
[7]

Fats and Oils

Insoluble[1][2][3]

D-Panthenol is not soluble in
fats and oils.[1][2][3]

Chloroform

Soluble (1:100)[2][3]

Limited solubility is reported in
chloroform.[2][3]

Experimental Protocol for Solubility Determination

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://oxychemicals.com.vn/wp-content/uploads/2019/10/D-Panthenol-PDS.pdf
https://www.atamanchemicals.com/d-panthenol_u23227/
https://www.atamanchemicals.com/d-panthenol_u23227/
https://www.atamanchemicals.com/d-panthenol_u23114/
https://www.neneeysbeauty.com/product/d-panthenol-liquid/
https://soap-formula.ru/assets/sertifikati_new/active/D-Panthenol.pdf
https://oxychemicals.com.vn/wp-content/uploads/2019/10/D-Panthenol-PDS.pdf
https://www.atamanchemicals.com/d-panthenol_u23227/
https://www.atamanchemicals.com/d-panthenol_u23114/
https://www.neneeysbeauty.com/product/d-panthenol-liquid/
https://soap-formula.ru/assets/sertifikati_new/active/D-Panthenol.pdf
https://oxychemicals.com.vn/wp-content/uploads/2019/10/D-Panthenol-PDS.pdf
https://www.atamanchemicals.com/d-panthenol_u23227/
https://www.atamanchemicals.com/d-panthenol_u23227/
https://www.atamanchemicals.com/d-panthenol_u23114/
https://www.neneeysbeauty.com/product/d-panthenol-liquid/
https://www.medchemexpress.com/D-Panthenol.html
https://oxychemicals.com.vn/wp-content/uploads/2019/10/D-Panthenol-PDS.pdf
https://www.atamanchemicals.com/d-panthenol_u23227/
https://www.atamanchemicals.com/d-panthenol_u23114/
https://www.neneeysbeauty.com/product/d-panthenol-liquid/
https://www.medchemexpress.com/D-Panthenol.html
https://www.neneeysbeauty.com/product/d-panthenol-liquid/
https://www.atamanchemicals.com/d-panthenol_u23114/
https://pubchem.ncbi.nlm.nih.gov/compound/Dexpanthenol
https://www.atamanchemicals.com/d-panthenol_u23114/
https://www.neneeysbeauty.com/product/d-panthenol-liquid/
https://pubchem.ncbi.nlm.nih.gov/compound/Dexpanthenol
https://gentaur.com/products/4410826530574-d-panthenol-d4
https://www.medchemexpress.com/D-Panthenol.html
https://www.selleckchem.com/products/dl-panthenol.html
https://www.medchemexpress.com/D-Panthenol.html
https://gentaur.com/products/4410826530574-d-panthenol-d4
https://www.selleckchem.com/products/dl-panthenol.html
https://www.atamanchemicals.com/d-panthenol_u23227/
https://www.atamanchemicals.com/d-panthenol_u23114/
https://www.neneeysbeauty.com/product/d-panthenol-liquid/
https://www.atamanchemicals.com/d-panthenol_u23227/
https://www.atamanchemicals.com/d-panthenol_u23114/
https://www.neneeysbeauty.com/product/d-panthenol-liquid/
https://www.atamanchemicals.com/d-panthenol_u23227/
https://www.atamanchemicals.com/d-panthenol_u23114/
https://www.atamanchemicals.com/d-panthenol_u23227/
https://www.atamanchemicals.com/d-panthenol_u23114/
https://oxychemicals.com.vn/wp-content/uploads/2019/10/D-Panthenol-PDS.pdf
https://www.atamanchemicals.com/d-panthenol_u23227/
https://pubchem.ncbi.nlm.nih.gov/compound/Dexpanthenol
https://oxychemicals.com.vn/wp-content/uploads/2019/10/D-Panthenol-PDS.pdf
https://www.atamanchemicals.com/d-panthenol_u23227/
https://pubchem.ncbi.nlm.nih.gov/compound/Dexpanthenol
https://oxychemicals.com.vn/wp-content/uploads/2019/10/D-Panthenol-PDS.pdf
https://www.atamanchemicals.com/d-panthenol_u23227/
https://www.atamanchemicals.com/d-panthenol_u23114/
https://oxychemicals.com.vn/wp-content/uploads/2019/10/D-Panthenol-PDS.pdf
https://www.atamanchemicals.com/d-panthenol_u23227/
https://www.atamanchemicals.com/d-panthenol_u23114/
https://www.atamanchemicals.com/d-panthenol_u23227/
https://www.atamanchemicals.com/d-panthenol_u23114/
https://www.atamanchemicals.com/d-panthenol_u23227/
https://www.atamanchemicals.com/d-panthenol_u23114/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The following outlines a general and robust methodology for determining the solubility of D-
Panthenol-d4 in a given solvent. This protocol is based on the equilibrium solubility method,
which is a standard approach in pharmaceutical sciences.

Objective: To determine the equilibrium solubility of D-Panthenol-d4 in a specific solvent at a
controlled temperature.

Materials:

D-Panthenol-d4

o Selected solvent of high purity (e.g., HPLC grade)
e Analytical balance

 Vials with screw caps

o Constant temperature shaker or incubator

e Centrifuge

o High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV
or Mass Spectrometry) or another suitable analytical technique.

e Volumetric flasks and pipettes
Procedure:
» Preparation of Saturated Solutions:

o Add an excess amount of D-Panthenol-d4 to a series of vials. The amount should be
sufficient to ensure that undissolved solid remains after equilibrium is reached.

o Add a known volume of the selected solvent to each vial.
o Securely cap the vials to prevent solvent evaporation.

o Equilibration:
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o Place the vials in a constant temperature shaker set to the desired temperature (e.g., 25
°C or 37 °C).

o Agitate the samples for a predetermined period (e.g., 24, 48, or 72 hours) to ensure
equilibrium is reached. The time required for equilibration should be determined
experimentally by taking measurements at different time points until the concentration of
the solute in the supernatant remains constant.

e Sample Processing:

o After equilibration, remove the vials from the shaker and allow them to stand undisturbed
to let the excess solid settle.

o Centrifuge the vials at a high speed to further separate the undissolved solid from the
supernatant.

e Sample Analysis:

o Carefully withdraw an aliquot of the clear supernatant from each vial, ensuring no solid
particles are transferred.

o Dilute the supernatant with a known volume of the solvent to a concentration within the
linear range of the analytical method.

o Analyze the diluted samples using a validated HPLC method or another suitable analytical
technique to determine the concentration of D-Panthenol-d4.

o Data Analysis:

o Calculate the concentration of D-Panthenol-d4 in the original saturated solution by
accounting for the dilution factor.

o The average concentration from replicate experiments represents the equilibrium solubility
of D-Panthenol-d4 in the tested solvent at the specified temperature.

Logical Workflow for Solubility Determination
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The following diagram illustrates the logical workflow of the experimental protocol for
determining the solubility of D-Panthenol-d4.

Click to download full resolution via product page

Caption: Workflow for determining the equilibrium solubility of D-Panthenol-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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